Cas no 40302-80-5 (4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL)-)
4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL)- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL)-
- 3-(morpholin-4-yl)-4H-chromen-4-one
- HMS2586F09
- 40302-80-5
- MFCD05670358
- SMR000337558
- SR-01000308711
- 3-morpholin-4-ylchromen-4-one
- AKOS015994313
- 3-(morpholin-4-yl)chromen-4-one
- SR-01000308711-1
- MS-3076
- 3-morpholinochromone
- MLS000696369
- 3-(4-morpholinyl)-4H-chromen-4-one
- 3-morpholino-4H-chromen-4-one
- CHEMBL1524732
-
- MDL: MFCD05670358
- Inchi: 1S/C13H13NO3/c15-13-10-3-1-2-4-12(10)17-9-11(13)14-5-7-16-8-6-14/h1-4,9H,5-8H2
- InChI Key: DBSFOQMKGXPWOB-UHFFFAOYSA-N
- SMILES: O1CCN(C2=COC3C=CC=CC=3C2=O)CC1
Computed Properties
- Exact Mass: 231.09
- Monoisotopic Mass: 231.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.8A^2
- XLogP3: 1.5
4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB298544-100 mg |
3-Morpholino-4H-chromen-4-one; . |
40302-80-5 | 100 mg |
€221.50 | 2023-07-20 | ||
| abcr | AB298544-100mg |
3-Morpholino-4H-chromen-4-one; . |
40302-80-5 | 100mg |
€221.50 | 2024-06-09 |
4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL)- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL)-
Professional Introduction to 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) and Its CAS No. 40302-80-5
4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) (CAS No. 40302-80-5) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzopyranone class, which is known for its broad spectrum of pharmacological effects, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a morpholine moiety in its structure enhances its solubility and bioavailability, making it an attractive candidate for drug development.
The benzopyranone scaffold is a privileged structure in medicinal chemistry, often serving as a key pharmacophore in numerous therapeutic agents. The 4H-1-BENZOPYRAN-4-ONE core is particularly interesting because it can be modified at various positions to tailor its biological activity. In particular, the substitution at the 3-position with a 4-morpholinyl group introduces additional hydrogen bonding potential and steric interactions that can influence receptor binding affinity and selectivity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) with various biological targets with high accuracy. Studies have shown that this compound can interact with enzymes such as kinases and cyclases, which are implicated in several diseases, including cancer and inflammatory disorders. The morpholine ring provides a favorable interaction with polar residues in these enzymes, potentially leading to inhibitory effects.
In vitro studies have demonstrated that derivatives of 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) exhibit significant anti-inflammatory activity by modulating cytokine production and inhibiting the activation of nuclear factor kappa B (NF-κB). NF-κB is a critical transcription factor involved in the inflammatory response, making it a prime target for therapeutic intervention. The ability of this compound to interfere with NF-κB signaling pathways suggests its potential as an anti-inflammatory agent.
Moreover, the antioxidant properties of 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) have been explored in several preclinical models. Reactive oxygen species (ROS) are known to contribute to oxidative stress, which is implicated in various pathological conditions such as neurodegenerative diseases and cardiovascular disorders. The compound has been shown to scavenge ROS and protect cells from oxidative damage, thereby potentially mitigating these conditions.
The synthesis of 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the morpholine moiety. Advances in green chemistry principles have also been applied to develop more sustainable synthetic methods, reducing waste and minimizing hazardous byproducts.
The pharmacokinetic profile of 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) is another area of active research. Studies have shown that the morpholine group enhances oral bioavailability by improving solubility and reducing metabolic degradation. This makes the compound a promising candidate for oral administration in clinical settings. Additionally, pharmacokinetic modeling has helped identify optimal dosing regimens that maximize therapeutic efficacy while minimizing side effects.
Recent clinical trials have begun to explore the potential of 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) as a therapeutic agent for various conditions. While preliminary results are promising, further studies are needed to confirm its safety and efficacy in human populations. These trials focus on evaluating both acute and chronic effects, as well as potential drug-drug interactions that may arise from its mechanism of action.
The future directions for research on 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) include exploring its role in precision medicine applications. By understanding how genetic variations influence individual responses to this compound, researchers can develop personalized treatment strategies that improve patient outcomes. Additionally, combination therapies involving 4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL) with other drugs may enhance therapeutic effects by targeting multiple disease pathways simultaneously.
In conclusion,CAS No. 40302-805 represents a structurally unique and biologically active compound with significant potential in pharmaceutical applications. Its ability to modulate key biological pathways makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, 4H - 1 - BENZOPYRAN - 4 - ONE , 3 - ( 4 - MORPHOLINYL ) holds promise for addressing unmet medical needs across various therapeutic areas.
40302-80-5 (4H-1-BENZOPYRAN-4-ONE, 3-(4-MORPHOLINYL)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)